Cas no 88319-39-5 (Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-)

Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-, is a specialized organic compound featuring a carboxamide functional group at the 2-position and two methyl groups at the 4-position of a pentanoic acid backbone. This structure imparts unique steric and electronic properties, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The presence of both carboxylic acid and amide functionalities enhances its versatility in peptide coupling and heterocyclic synthesis. Its stable, crystalline form ensures consistent handling and storage. The compound’s defined molecular architecture is advantageous for applications requiring precise structural control, such as bioactive molecule development or material science research.
Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl- structure
88319-39-5 structure
Product Name:Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-
CAS No:88319-39-5
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD20653078
CID:637448
PubChem ID:71409139
Update Time:2025-06-07

Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-
    • 2-carbamoyl-4,4-dimethylpentanoic acid
    • DTXSID00828903
    • 88319-39-5
    • MDL: MFCD20653078
    • Inchi: 1S/C8H15NO3/c1-8(2,3)4-5(6(9)10)7(11)12/h5H,4H2,1-3H3,(H2,9,10)(H,11,12)
    • InChI Key: HRMKUBOMPAVUME-UHFFFAOYSA-N
    • SMILES: OC(C(C(N)=O)CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 173.10519334g/mol
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 80.4Ų

Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl- Pricemore >>

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